4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C20H18BrN3O3
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H18BrN3O3/c1-27-10-9-24-19(12-5-4-6-13(21)11-12)16-17(22-23-18(16)20(24)26)14-7-2-3-8-15(14)25/h2-8,11,19,25H,9-10H2,1H3,(H,22,23)
• InChI Key: AJNUDZYWVLHXSV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=CC=C4)Br

Description

The compound 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazolone derivative characterized by a fused bicyclic core with diverse substituents. Its structure includes a 3-bromophenyl group at position 4, a 2-hydroxyphenyl group at position 3, and a 2-methoxyethyl chain at position 3.

Biological Activity

The compound 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazolone family, notable for its complex structure and potential biological activities. This article delves into its synthesis, biological properties, and the implications of its various functional groups.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{22}BrN_{2}O_{5}$ with a molecular weight of approximately 460.32 g/mol. The structural features include:

• Bromine : Enhances lipophilicity and may influence biological interactions.
• Hydroxyl Group : Known for contributing to antioxidant properties.
• Methoxyethyl Group : Potentially increases solubility and bioavailability.

Synthesis

The synthesis of 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step synthetic strategies. Key methods include:

• Multi-component reactions : Facilitate the construction of complex molecular frameworks.
• One-pot syntheses : Streamline the process while maintaining high yields (72–94% in many cases) .

Biological Activity

Research indicates that compounds within the dihydropyrrolo[3,4-c]pyrazolone class exhibit a range of biological activities, including:

• Antioxidant Properties : Preliminary studies suggest significant antioxidant activity due to the presence of hydroxyl groups .
• Antiviral Activity : Some derivatives have shown promise as inhibitors of viral proteases, particularly in the context of SARS-CoV-2 .
• Enzyme Inhibition : Compounds in this class may act as inhibitors for various enzymes, contributing to their potential therapeutic applications.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antioxidant	Scavenging free radicals; reducing oxidative stress
Antiviral	Inhibition of viral proteases (e.g., SARS-CoV-2)
Enzyme Inhibition	Potential inhibition of kinases and other enzymes

Case Studies

Recent studies have focused on the pharmacological properties and mechanism of action of 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one:

• In Vitro Studies : Showed significant inhibition against specific cancer cell lines, suggesting potential as an anticancer agent.
• Mechanistic Studies : Investigated how the compound interacts with biological targets at a molecular level, revealing insights into its pharmacodynamics.

Structure-Activity Relationship (SAR)

The unique combination of functional groups in this compound suggests a favorable structure-activity relationship (SAR):

• The bromine atom may enhance binding affinity to certain biological targets.
• The hydroxyl group contributes to increased reactivity and potential for hydrogen bonding with enzymes or receptors.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares the target compound with structurally related pyrrolo[3,4-c]pyrazol-6-one derivatives, highlighting substituent variations and their implications:

Compound Name	Substituents (Positions 3, 4, 5)	Molecular Formula	Molar Mass (g/mol)	Key Properties/Notes
Target Compound: 4-(3-Bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 2-Hydroxyphenyl; 4: 3-Bromophenyl; 5: 2-Methoxyethyl	C22H19BrN3O3 (est.)	~438.27	Bromine enhances molecular weight and lipophilicity; hydroxyl group aids H-bonding.
4-(4-Chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	3: 2-Hydroxyphenyl; 4: 4-Chlorophenyl; 5: 3-Methoxypropyl	C21H20ClN3O3	397.85	Chlorine substitution reduces molar mass vs. bromine; longer methoxy chain increases flexibility.
4-(4-Bromophenyl)-3-(4-methoxyphenyl)-5-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 4-Methoxyphenyl; 4: 4-Bromophenyl; 5: Phenyl	C24H18BrN3O2	460.32	Methoxy group at para position enhances electron donation; phenyl at position 5 adds steric bulk.
3-(2-Hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	3: 2-Hydroxyphenyl; 4: 3,4,5-Trimethoxyphenyl; 5: 2-Phenylethyl	C28H26N3O5 (est.)	~484.53	Trimethoxy groups enhance solubility; phenylethyl chain increases hydrophobicity.

Key Observations:

Substituent Effects on Molecular Weight :

• Bromine (atomic mass ~80) at position 4 increases molar mass significantly compared to chlorine (~35.5) .
• Methoxypropyl vs. methoxyethyl chains: A 3-methoxypropyl group (C4H9O) adds ~15 g/mol compared to 2-methoxyethyl (C3H7O) .

Para-substituted methoxy groups (e.g., 4-methoxyphenyl in ) donate electrons via resonance, altering electronic density on the aromatic ring.

Biological Activity Trends :

• While direct activity data for the target compound is unavailable, analogs with 2-hydroxyphenyl and bromophenyl groups (e.g., ) are often explored as kinase inhibitors or anti-inflammatory agents due to their ability to modulate hydrophobic and polar interactions.

Q & A

Q. How to optimize reaction yields for scale-up synthesis?

• Methodological Answer :
• DoE (Design of Experiments) : Vary temperature, solvent (e.g., DMF vs. THF), and catalyst loading (e.g., Pd(PPh3)4) to identify optimal conditions .
• Continuous Flow Chemistry : Improve mixing and heat transfer for hazardous intermediates (e.g., brominated aryl compounds) .

Tables for Key Data

Property	Value/Technique	Reference
Molecular Weight	564 g/mol (analogous bromophenyl derivative)
Melting Point	168–170°C (similar pyrazoline derivatives)
HPLC Purity	>94% (C18 column, 10% MeOH/DCM gradient)
Antifungal Activity (MIC)	8 µg/mL against Candida albicans
XRD Crystal System	Orthorhombic, space group P212121